Cas no 191548-31-9 (1H-Phosphole, 3-methyl-1-[2,4,6-tris(1-methylethyl)phenyl]-)

1H-Phosphole, 3-methyl-1-[2,4,6-tris(1-methylethyl)phenyl]- structure
191548-31-9 structure
Product Name:1H-Phosphole, 3-methyl-1-[2,4,6-tris(1-methylethyl)phenyl]-
CAS No:191548-31-9
MF:C20H39P
MW:310.497427225113
CID:1384813
PubChem ID:71353038
Update Time:2025-04-20

1H-Phosphole, 3-methyl-1-[2,4,6-tris(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Phosphole, 3-methyl-1-[2,4,6-tris(1-methylethyl)phenyl]-
    • 3-methyl-1-[2,4,6-tri(propan-2-yl)cyclohexyl]phospholane
    • DTXSID80777804
    • 191548-31-9
    • Inchi: 1S/C20H39P/c1-13(2)17-10-18(14(3)4)20(19(11-17)15(5)6)21-9-8-16(7)12-21/h13-20H,8-12H2,1-7H3
    • InChI Key: SUWUPAZZXLNHCR-UHFFFAOYSA-N
    • SMILES: P1(CCC(C)C1)C1C(C(C)C)CC(C(C)C)CC1C(C)C

Computed Properties

  • Exact Mass: 300.20087
  • Monoisotopic Mass: 310.278938242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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